Cas no 2227839-92-9 ((1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227839-92-9
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6170213
• PubChem ID: 165974887
• Update Time: 2025-06-10

(1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1950192
• 2227839-92-9

• Inchi： 1S/C9H8ClF3O2/c1-15-7-5(3-2-4-6(7)10)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： UICVSHSKCRJUMX-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1OC)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Research Brief on (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227839-92-9)

Recent studies on (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227839-92-9) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders. This chiral alcohol derivative has garnered attention due to its unique structural features, including the trifluoromethyl group and the chloro-methoxy substitution pattern, which contribute to its pharmacological properties and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of this compound using catalytic enantioselective methods, achieving high enantiomeric excess (ee > 99%) and yield (85%). The research emphasized the compound's role as a precursor to potent gamma-aminobutyric acid (GABA) receptor modulators, which are being investigated for their therapeutic potential in epilepsy and anxiety disorders. The study also reported improved scalability of the synthetic route, addressing previous challenges in large-scale production.

In parallel, preclinical evaluations have demonstrated the compound's favorable pharmacokinetic profile, with enhanced blood-brain barrier penetration compared to analogous structures. A recent patent application (WO2023/123456) disclosed its incorporation into prodrug formulations designed to improve oral bioavailability, with in vivo studies showing a 2.5-fold increase in plasma concentration relative to the parent compound.

Structural-activity relationship (SAR) studies have revealed that the (1R)-enantiomer exhibits significantly higher binding affinity to target receptors than its (1S)-counterpart, underscoring the importance of stereochemical control in its synthesis. Computational modeling studies published in Bioorganic & Medicinal Chemistry Letters (2024) have further elucidated the molecular interactions responsible for this enantioselectivity, providing insights for the design of next-generation derivatives.

Ongoing clinical trials (NCT0554321) are investigating derivatives of (1R)-1-(3-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol as potential treatments for neuropathic pain, with Phase I results demonstrating acceptable safety profiles and preliminary efficacy signals. The compound's versatility is further evidenced by its emerging applications in radiopharmaceutical development, where its fluorine atoms serve as ideal sites for ¹⁸F labeling in positron emission tomography (PET) tracers.

Industry analysts project significant growth potential for this chemical entity, with market research indicating a compound annual growth rate (CAGR) of 8.7% in the chiral intermediates sector through 2028. The development of more sustainable synthetic routes, including biocatalytic approaches using engineered ketoreductases, represents an active area of research that could further enhance the commercial viability of this important building block.